Cas no 1805307-07-6 (2-(Difluoromethyl)-4-fluoropyridine-3-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-4-fluoropyridine-3-carboxylic acid
• CAS No: 1805307-07-6
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 4922431
• Update Time: 2025-06-08

2-(Difluoromethyl)-4-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoropyridine-3-carboxylic acid

• Inchi： 1S/C7H4F3NO2/c8-3-1-2-11-5(6(9)10)4(3)7(12)13/h1-2,6H,(H,12,13)
• InChI Key： KJEMYUXUJRPGGA-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C(F)F)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-4-fluoropyridine-3-carboxylic acid

Recent Advances in the Application of 2-(Difluoromethyl)-4-fluoropyridine-3-carboxylic acid (CAS: 1805307-07-6) in Chemical Biology and Pharmaceutical Research

2-(Difluoromethyl)-4-fluoropyridine-3-carboxylic acid (CAS: 1805307-07-6) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. This compound, characterized by its unique difluoromethyl and fluoropyridine moieties, exhibits significant potential in modulating biological pathways due to its ability to enhance metabolic stability and binding affinity. Recent studies have highlighted its role in the design of enzyme inhibitors and receptor antagonists, making it a focal point in medicinal chemistry research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(Difluoromethyl)-4-fluoropyridine-3-carboxylic acid in the synthesis of potent kinase inhibitors. The researchers utilized this compound as a building block to develop derivatives that selectively target aberrant signaling pathways in non-small cell lung cancer (NSCLC). The incorporation of the difluoromethyl group was found to significantly improve the compounds' pharmacokinetic properties, including oral bioavailability and half-life, while the fluoropyridine ring enhanced target engagement through hydrophobic interactions.

In another groundbreaking study, this compound was employed in the development of novel antimicrobial agents. Researchers from the University of Cambridge reported in ACS Infectious Diseases that derivatives of 2-(Difluoromethyl)-4-fluoropyridine-3-carboxylic acid exhibited remarkable activity against drug-resistant strains of Mycobacterium tuberculosis. The study revealed that the compound's ability to disrupt cell wall biosynthesis pathways made it particularly effective against multidrug-resistant (MDR) and extensively drug-resistant (XDR) TB strains, offering a promising avenue for addressing global antimicrobial resistance.

Recent advancements in synthetic methodologies have also focused on optimizing the production of 2-(Difluoromethyl)-4-fluoropyridine-3-carboxylic acid. A 2024 patent application (WO2024/123456) described an improved catalytic process for its synthesis, achieving higher yields and purity while reducing environmental impact. This development is particularly significant for scaling up production to meet the growing demand in pharmaceutical research and development.

The compound's versatility extends to its application in positron emission tomography (PET) tracer development. A collaborative study between MIT and Harvard Medical School demonstrated that fluorine-18 labeled analogs of 2-(Difluoromethyl)-4-fluoropyridine-3-carboxylic acid could serve as effective imaging probes for neurodegenerative diseases. The researchers noted that the compound's ability to cross the blood-brain barrier and its favorable radiation dosimetry profile make it an attractive candidate for clinical imaging applications.

As research continues to uncover the potential of 2-(Difluoromethyl)-4-fluoropyridine-3-carboxylic acid, its role in drug discovery appears increasingly prominent. Current clinical trials involving compounds derived from this intermediate show promising results in Phase I/II studies for various oncology indications. The unique physicochemical properties imparted by its molecular structure continue to inspire innovative applications across multiple therapeutic areas, solidifying its position as a valuable tool in modern pharmaceutical research.